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Compound of Interest

Compound Name: Leflunomide

Cat. No.: B1674699 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling of Leflunomide in a laboratory setting. Adherence to these

procedures is critical to minimize exposure risk and ensure a safe working environment.

Occupational Exposure Limit
The established occupational exposure limit (OEL) for Leflunomide is a crucial benchmark for

assessing and controlling workplace exposure.

Compound
Issuing
Organization

Exposure Limit
Time-Weighted
Average (TWA)

Leflunomide Sanofi 0.005 mg/m³ 8-hour

This table summarizes the workplace exposure limit for Leflunomide.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount when handling Leflunomide. The

required level of protection depends on the nature of the handling procedure.
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For routine handling of intact Leflunomide tablets, the following PPE is recommended:

PPE Type Specification

Gloves
Single pair of suitable protective gloves (e.g.,

nitrile, neoprene, natural or butyl rubber).[1][2]

Eye Protection Safety glasses.[2]

Lab Coat Standard laboratory coat.

This table outlines the minimum PPE for handling intact Leflunomide tablets.

Handling of Compromised Tablets or Powder
When handling crushed, cut, or broken tablets, or the pure active pharmaceutical ingredient

(API), more stringent PPE is required to prevent dust inhalation and skin contact.

PPE Type Specification

Gloves

Double gloves are recommended.[1] Materials

such as natural or butyl rubber, nitrile, neoprene,

or PVC are suggested.[2]

Eye Protection Tightly fitting safety goggles or a face shield.[2]

Respiratory Protection

A NIOSH-approved respirator is necessary if not

handled in a ventilated control device.[1][2] For

quantities less than 1 kg, a half-facepiece air-

purifying respirator with a combination

particulate/organic vapor cartridge is

recommended. For quantities greater than 1 kg,

a Powered Air Purifying Respirator (PAPR) is

advised.

Protective Clothing
A protective gown or impervious suit is

recommended.[1][2]
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This table details the enhanced PPE required for handling non-intact Leflunomide or its

powder form.

Note on Glove Selection: Specific breakthrough times for Leflunomide with various glove

materials are not readily available. It is crucial to consult the glove manufacturer's specific

chemical resistance data. For handling hazardous drugs, gloves tested according to ASTM

D6978 are often recommended.

Experimental Protocols: Handling and Disposal
The following protocols provide step-by-step guidance for key laboratory operations involving

Leflunomide.

Safe Handling and Weighing Protocol
Preparation:

Ensure a designated area for handling Leflunomide is established, preferably within a

chemical fume hood or a ventilated balance safety enclosure.

Assemble all necessary equipment and PPE before commencing work.

Verify that the safety shower and eyewash station are accessible and operational.

Donning PPE:

Don a lab coat, followed by inner gloves.

If handling powder or compromised tablets, don a second pair of outer gloves.

Don eye protection (safety goggles).

If required, perform a fit-check for the respirator before entering the handling area.

Procedure:

Handle Leflunomide in a manner that minimizes the generation of dust.

If weighing the powder, use a ventilated balance enclosure.
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Clean any spills immediately as per the spill cleanup protocol.

Post-Handling:

Wipe down the work surface with an appropriate decontamination solution.

Remove outer gloves first, followed by the lab coat and inner gloves, turning them inside

out to contain any potential contamination.

Dispose of all contaminated disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water.[1]

Spill Cleanup Protocol
Immediate Actions:

Alert others in the vicinity and restrict access to the spill area.

If the spill involves powder, avoid creating dust clouds.

PPE:

Don the appropriate PPE as outlined for handling compromised tablets or powder,

including respiratory protection.

Containment and Cleanup:

For liquid spills, contain the spill using absorbent pads or granules.

For powder spills, gently cover with damp absorbent material to prevent aerosolization.[2]

Collect the spilled material and absorbent using a scoop or other suitable tools and place it

into a labeled, sealed hazardous waste container.[2]

Decontamination:

Decontaminate the spill area. A common practice for hazardous drugs involves a three-

step process:
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1. Deactivation: Use an agent like 2% sodium hypochlorite solution, if compatible with the

surface.

2. Neutralization: Follow with a neutralizer such as sodium thiosulfate to prevent corrosion

of surfaces.

3. Cleaning: Clean the area with a detergent solution and then rinse with water.

All materials used for decontamination should be disposed of as hazardous waste.

Post-Cleanup:

Properly doff and dispose of all PPE as hazardous waste.

Wash hands thoroughly.

Document the spill and the cleanup procedure.

Waste Disposal Plan
All Leflunomide waste, including contaminated PPE, spill cleanup materials, and unused

product, must be disposed of as hazardous waste.

Segregation and Collection:

Collect all Leflunomide waste in clearly labeled, sealed, and leak-proof containers.

Do not mix Leflunomide waste with other waste streams unless compatible.

Labeling:

Label waste containers with "Hazardous Waste" and "Leflunomide." Include the date of

accumulation.

Storage:

Store waste containers in a designated, secure area away from incompatible materials.

Disposal:
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Arrange for disposal through a licensed hazardous waste contractor. Incineration is the

preferred method for cytotoxic and other hazardous drugs.[3]

Follow all applicable local, regional, and national regulations for hazardous waste

disposal.[1]

Visual Guidance: Workflows and Logic
The following diagrams illustrate key procedural and decision-making workflows for handling

Leflunomide.
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Caption: A step-by-step workflow for the safe handling of Leflunomide in a laboratory setting.
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Caption: Decision-making logic for selecting appropriate PPE based on the form of

Leflunomide being handled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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